Cas no 2228263-70-3 (O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228263-70-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6184574
• PubChem ID: 165860378
• Update Time: 2025-10-19

O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine
• 2228263-70-3
• EN300-1833584
• O-{[1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C8H12N2O2/c1-6-7(4-10-12-6)8(2-3-8)5-11-9/h4H,2-3,5,9H2,1H3
• InChI Key： RKFGTBWGMPJLHM-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=NOC=2C)CC1)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.3Ų

Additional information on O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228263-70-3)

The compound O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228263-70-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This molecule features a cyclopropylmethyl group linked to a 5-methyl-1,2-oxazol-4-yl moiety, which is further functionalized with a hydroxylamine group. Such a combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

In the realm of drug discovery, O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine is often explored for its potential as a building block in the development of novel therapeutics. Researchers are particularly interested in its ability to act as a nitrogen-containing heterocycle, which is a common motif in many FDA-approved drugs. The presence of the oxazole ring, a five-membered heterocycle with oxygen and nitrogen atoms, is known to enhance the bioavailability and metabolic stability of drug candidates. This has led to increased searches for terms like "oxazole derivatives in drug design" and "cyclopropylmethyl hydroxylamine applications" in scientific databases.

Another area of interest is the compound's potential role in agrochemical innovation. The 5-methyl-1,2-oxazol-4-yl group is structurally similar to motifs found in certain pesticides and herbicides, making CAS No. 2228263-70-3 a candidate for further study in crop protection. With the growing demand for sustainable agriculture, queries such as "new agrochemical intermediates 2024" and "oxazole-based pesticides" have become trending topics in academic and industrial circles.

From a synthetic chemistry perspective, the compound's hydroxylamine functionality offers opportunities for diverse chemical transformations. Hydroxylamines are widely used in the formation of nitroxide radicals, which are valuable in materials science and as spin labels in biophysical studies. This has sparked curiosity among researchers, as evidenced by the rise in searches for "hydroxylamine derivatives in materials science" and "nitroxide radical precursors." The cyclopropylmethyl group further adds to the molecule's rigidity, which can be advantageous in designing compounds with specific stereochemical requirements.

In conclusion, O-{1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228263-70-3) represents a fascinating case study in the intersection of medicinal chemistry, agrochemical research, and materials science. Its structural features align with current trends in the search for "multifunctional heterocycles" and "sustainable chemical intermediates," making it a compound of enduring relevance in scientific exploration.